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Compound of Interest

Compound Name: Benclothiaz

Cat. No.: B3033156

Benclothiaz, identified by its IUPAC name 7-chloro-1,2-benzisothiazole and CAS Registry
Number 89583-90-4, is a chemical compound that has been classified as a nematicide. Also
known by the synonym clothiazoben, this compound has been noted for its activity against
nematodes. However, a comprehensive review of publicly accessible scientific literature and
patent databases reveals a significant scarcity of detailed information regarding its efficacy,
mechanism of action, and broad-spectrum potential. Consequently, benclothiaz is considered
an obsolete nematicide in many jurisdictions, a status that likely contributes to the limited
availability of in-depth research data.

While some sources acknowledge its nematicidal properties, specific quantitative data on its
effectiveness against a wide range of plant-parasitic nematodes is not readily available. Patent
documents occasionally mention benclothiaz in insecticide formulations, referring to its
established role as a nematicide, yet they do not provide the detailed efficacy data required for
a thorough comparative analysis. Similarly, in-depth studies detailing the experimental
protocols for assessing its nematicidal activity or elucidating the specific biochemical and
signaling pathways it disrupts in nematodes are not present in the public domain.

One generalized study on benzothiazole compounds suggests a potential mechanism of action
involving the inhibition of glutathione S-transferase (GST), which leads to a detrimental
accumulation of reactive oxygen species (ROS) in nematodes. However, this has not been
specifically and experimentally validated for benclothiaz. Without dedicated research on
benclothiaz, its precise molecular targets and the downstream effects on nematode physiology
remain speculative.
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Due to this lack of specific, quantitative, and mechanistic data, it is not feasible to construct a
detailed technical guide on benclothiaz that would meet the requirements of researchers and
drug development professionals. The necessary components for such a guide, including tables
of comparative efficacy, detailed experimental workflows, and diagrams of signaling pathways,
cannot be generated from the currently available information.

For researchers interested in broad-spectrum nematicides with a thiazole or related
heterocyclic core, a more fruitful area of investigation would be to focus on more contemporary
and well-documented compounds where a wealth of scientific data is available. Such data
would allow for the in-depth analysis and visualization required for advanced research and
development.

 To cite this document: BenchChem. [Benclothiaz: An Obsolete Nematicide with Limited
Public Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3033156#benclothiaz-potential-as-a-broad-spectrum-
nematicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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